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Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead(2+) neoundecanoate is an organometallic compound with significant industrial

applications, primarily as a heat stabilizer in polyvinyl chloride (PVC) plastics and as a drier in

paints and coatings. This technical guide provides a comprehensive overview of its

nomenclature, physicochemical properties, and mechanisms of action. Due to the limited

availability of public data for this specific compound, some sections will present information on

closely related lead carboxylates as illustrative examples for experimental protocols and

characterization data.

Nomenclature and Synonyms
A clear understanding of the various names and identifiers for Lead(2+) neoundecanoate is

crucial for researchers.

IUPAC Name: bis(2,2-dimethyloctanoyloxy)lead[1]

CAS Numbers: 27253-28-7 is the most commonly cited CAS number. Another CAS number,

71684-29-2, is also associated with this compound.

Synonyms:
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LEAD II NEODECANOATE[1]

Neodecanoic acid, lead salt

Lead neodecanoate

lead(ii)-neodecanoate[1]

Lead II dimethyloctanoate

Physicochemical Properties
The following table summarizes the known physicochemical properties of Lead(2+)
neoundecanoate. It is important to note that some of the available data pertains to solutions of

the compound rather than the pure substance.

Property Value Source

Molecular Formula C20H38O4Pb [1]

Molecular Weight 549.71 g/mol [1]

Appearance

Typically supplied as an amber

to brown liquid, often as a 60%

solution in mineral spirits.

Boiling Point
150 °C (for a 60% solution in

naphtha)

Flash Point
48 °C (118 °F) (for a 60%

solution in naphtha)

Density 1.11 g/cm³

Solubility Insoluble in water. [2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Lead(2+) neoundecanoate
are not readily available in public literature. Therefore, this section provides representative
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protocols based on general methods for similar compounds.

Illustrative Synthesis of a Metal Carboxylate
The following is a representative procedure for the synthesis of a metal carboxylate, adapted

from a patent for cobalt boro neodecanoate, which can be conceptually applied to the synthesis

of lead neoundecanoate.

Disclaimer: This is a generalized procedure and requires optimization for the synthesis of

Lead(2+) neoundecanoate.

Materials:

Lead(II) oxide (PbO) or Lead(II) hydroxide [Pb(OH)2]

Neodecanoic acid

A suitable solvent (e.g., toluene or xylene) for azeotropic removal of water

Reaction vessel with a stirrer, heater, and a Dean-Stark apparatus

Procedure:

Charge the reaction vessel with neodecanoic acid and the chosen solvent.

Begin stirring and heat the mixture to a moderate temperature (e.g., 60 °C).

Slowly add a stoichiometric amount of the lead source (Lead(II) oxide or hydroxide) to the

stirred mixture. An exothermic reaction may be observed.

After the addition is complete, heat the reaction mixture to reflux (e.g., 120-150 °C).

Collect the water of reaction in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the completion of the

esterification.

Cool the reaction mixture.
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If a solvent was used, it can be removed under reduced pressure to yield the final product.

Analytical Method: Determination of Lead in a Polymer
Matrix
The following protocol is a generalized approach for determining the lead content in a polymer

stabilized with Lead(2+) neoundecanoate, based on standard analytical practices.

Instrumentation:

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectrometry (AAS)

Procedure:

Sample Preparation (Digestion):

Accurately weigh a known amount of the polymer sample (e.g., 0.5-1.0 g) into a digestion

vessel.

Add a mixture of concentrated nitric acid and hydrogen peroxide.

Digest the sample using a microwave digestion system or by heating on a hot plate until

the polymer matrix is completely decomposed and the solution is clear.

Allow the digested solution to cool.

Sample Dilution:

Quantitatively transfer the cooled digestate to a volumetric flask and dilute to a known

volume with deionized water.

Analysis:

Prepare a series of lead calibration standards of known concentrations.

Aspirate the prepared sample solution and the calibration standards into the ICP-OES or

AAS.
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Measure the emission or absorption of the lead atomic line.

Construct a calibration curve and determine the concentration of lead in the sample

solution.

Calculation:

Calculate the percentage of lead in the original polymer sample based on the measured

concentration and the initial sample weight.

Applications and Mechanisms of Action
Heat Stabilizer for PVC
Lead(2+) neoundecanoate is an effective heat stabilizer for PVC. During the processing of

PVC at high temperatures, the polymer can undergo thermal degradation, releasing hydrogen

chloride (HCl). This process is autocatalytic, meaning the released HCl accelerates further

degradation.

Lead carboxylates, including the neoundecanoate, act as HCl scavengers. The carboxylate

anions react with the liberated HCl, neutralizing it and forming lead chloride (PbCl2) and

neodecanoic acid. This prevents the autocatalytic degradation of the PVC chain.

Caption: Mechanism of PVC stabilization by Lead(2+) neoundecanoate.

Drier in Paints and Coatings
In paints and coatings that cure through oxidation (e.g., alkyd resins), metal carboxylates act as

catalysts to accelerate the drying process. While cobalt is the most active primary drier, lead

carboxylates are used as secondary or "through" driers. They promote the polymerization and

cross-linking reactions throughout the entire paint film, not just at the surface. This ensures a

uniform and thorough drying, preventing wrinkling of the paint surface.

Toxicology and Safety
Lead and its compounds are known to be toxic. Lead is a cumulative poison, and exposure can

lead to a range of adverse health effects.[2] Therefore, Lead(2+) neoundecanoate should be
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handled with appropriate personal protective equipment, including gloves and safety glasses,

in a well-ventilated area.[2]

Visualization of Workflows
Logical Workflow for Synthesis
The following diagram illustrates a logical workflow for the synthesis of Lead(2+)
neoundecanoate based on a typical metal carboxylate production process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/PBL6340-msds.pdf
https://www.benchchem.com/product/b15177744?utm_src=pdf-body
https://www.benchchem.com/product/b15177744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Charge Reactor with:
- Neodecanoic Acid
- Solvent (optional)

Heat and Stir

Add Lead(II) Source
(e.g., PbO)

Reaction at Elevated Temperature
(e.g., 120-150 °C)

Azeotropic Removal of Water
(Dean-Stark Trap)

Monitor Reaction Completion
(No more water collected)

No

Cool Reaction Mixture

Yes

Solvent Removal
(Vacuum Distillation)

Final Product:
Lead(2+) Neoundecanoate

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of Lead(2+) neoundecanoate.
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Experimental Workflow for Quality Control Analysis
This diagram outlines a typical experimental workflow for the quality control analysis of the lead

content in a batch of Lead(2+) neoundecanoate.

Start: Receive Batch Sample

Accurately Weigh Sample

Acid Digestion
(e.g., HNO3, H2O2)

Dilute to a Known Volume

Analyze Sample and Standards

Calibrate Analytical Instrument
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Batch Pass
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Batch Fail

Out of Spec
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Caption: Experimental workflow for quality control of lead content.

Conclusion
Lead(2+) neoundecanoate is a commercially important organometallic compound with well-

established applications in the polymer and coatings industries. While detailed public data on

its synthesis and physicochemical properties are scarce, its function as an HCl scavenger in

PVC and as a through drier in paints is well understood. Due to the toxicity of lead compounds,

appropriate safety precautions are essential when handling this material. Further research and

publication of detailed analytical and toxicological data would be beneficial for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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